Cas no 2418675-77-9 ((5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methyl2-(1-methyl-1H-1,2,3-triazol-4-yl)ethylamine)

• Product Name: (5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methyl2-(1-methyl-1H-1,2,3-triazol-4-yl)ethylamine
• CAS No: 2418675-77-9
• MF: C₁₆H₂₂N₄O₂
• MW: 302.371483325958
• MDL: MFCD32679503
• CID: 5676259
• PubChem ID: 154577597
• Update Time: 2025-05-30

(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methyl2-(1-methyl-1H-1,2,3-triazol-4-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• EN300-26675852
• 2418675-77-9
• [(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methyl][2-(1-methyl-1H-1,2,3-triazol-4-yl)ethyl]amine
• (5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methyl2-(1-methyl-1H-1,2,3-triazol-4-yl)ethylamine

• MDL： MFCD32679503
• Inchi： 1S/C16H22N4O2/c1-11-6-12-7-15(21-3)13(8-16(12)22-11)9-17-5-4-14-10-20(2)19-18-14/h7-8,10-11,17H,4-6,9H2,1-3H3
• InChI Key： WXGVFTMFMQMFHJ-UHFFFAOYSA-N
• SMILES： O1C2C=C(CNCCC3=CN(C)N=N3)C(=CC=2CC1C)OC

Computed Properties

• Exact Mass: 302.17427596g/mol
• Monoisotopic Mass: 302.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.2Ų

Additional information on (5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methyl2-(1-methyl-1H-1,2,3-triazol-4-yl)ethylamine

Introduction to the Compound CAS No. 2418675-77-9: (5-Methoxy-2-Methyl-2,3-Dihydro-1-Benzofuran-6-Yl)Methyl 2-(1-Methyl-1H-1,2,3-Triazol-4-Yl)Ethylamine

The compound with CAS No. 2418675-77-9, known as (5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methyl 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethylamine, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique chemical properties and biological activities. The structure of this molecule is characterized by a benzofuran core, which is a fused bicyclic system consisting of a benzene ring and a furan ring. The presence of methoxy and methyl substituents further enhances its chemical diversity and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies. These methods not only ensure high yields but also allow for the fine-tuning of the molecule's functional groups to suit specific applications. The benzofuran moiety in this compound is particularly interesting due to its ability to participate in various electronic transitions, making it a valuable component in optoelectronic materials and sensors.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies have shown that the methoxy-substituted benzofuran derivatives exhibit significant antioxidant and anti-inflammatory properties, which could be harnessed in the development of novel therapeutic agents. Additionally, the triazole group attached to the molecule has been shown to enhance its stability and bioavailability, making it an attractive candidate for drug delivery systems.

In the realm of materials science, this compound has demonstrated remarkable performance as a precursor for advanced polymers and coatings. Its ability to form stable covalent bonds with other functional groups makes it ideal for use in high-performance adhesives and composite materials. Recent research has also explored its potential as a building block for supramolecular assemblies, where its ability to self-assemble into ordered nanostructures could pave the way for innovative applications in nanotechnology.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems. Preliminary studies suggest that the compound exhibits low toxicity towards aquatic organisms, which is a positive indicator for its sustainable use in industrial applications.

In conclusion, the compound with CAS No. 2418675-77-9 represents a cutting-edge advancement in organic chemistry with multifaceted applications across various disciplines. Its unique structure, combined with recent breakthroughs in synthetic methodologies and application-oriented research, positions it as a key player in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the fields of medicine, materials science, and environmental sustainability.